Cas no 532391-91-6 (Methyl 4-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine-7-carboxylate)

• Product Name: Methyl 4-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine-7-carboxylate
• CAS No: 532391-91-6
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• MDL: MFCD06204178
• CID: 1035218
• PubChem ID: 68765441
• Update Time: 2025-10-21

Methyl 4-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine-7-carboxylate
• methyl 4-methyl-2,3-dihydro-1,4-benzoxazine-7-carboxylate
• AK129649
• KB-54425
• RL03968
• SureCN3732675
• DTXSID20738974
• A850009
• AS-78381
• CS-0435007
• SCHEMBL3732675
• 532391-91-6
• 4-methyl-3,4-dihydro-2h-benzo[1,4]oxazine-7-carboxylic acid methyl ester
• Methyl4-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine-7-carboxylate
• Methyl 4-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylate
• D95805
• AKOS016014317
• DB-071650
• J-522374
• MFCD06204178

• MDL： MFCD06204178
• Inchi： 1S/C11H13NO3/c1-12-5-6-15-10-7-8(11(13)14-2)3-4-9(10)12/h3-4,7H,5-6H2,1-2H3
• InChI Key： QOSLGUQGRUKVCY-UHFFFAOYSA-N
• SMILES： O1C2C=C(C(=O)OC)C=CC=2N(C)CC1

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.8Ų

Additional information on Methyl 4-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine-7-carboxylate

Methyl 4-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine-7-carboxylate: A Comprehensive Overview

Methyl 4-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine-7-carboxylate (CAS No. 532391-91-6) is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of benzo[b][1,4]oxazines, which are heterocyclic compounds characterized by a fused benzene ring and an oxazine ring. The presence of the methyl group at the 4-position and the carboxylate ester functionality at the 7-position introduces unique electronic and steric properties to the molecule.

Recent studies have highlighted the potential of Methyl 4-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine-7-carboxylate in various applications, particularly in the development of advanced materials. Researchers have explored its role as a precursor for synthesizing functional polymers and high-performance composites. The compound's ability to undergo various chemical transformations, such as cyclization and cross-coupling reactions, makes it a valuable building block in organic synthesis.

The synthesis of Methyl 4-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine-7-carboxylate typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the condensation of appropriate starting materials under acidic or basic conditions, followed by oxidation or reduction steps to achieve the desired stereochemistry and functionalization. The use of transition metal catalysts has been shown to enhance the efficiency of these reactions, leading to higher yields and better purity.

From a structural standpoint, Methyl 4-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine-7-carboxylate exhibits a rigid yet flexible framework due to the fused ring system. This balance between rigidity and flexibility is crucial for its performance in applications such as nonlinear optics and optoelectronics. Recent computational studies have provided insights into the electronic properties of this compound, revealing its potential as a candidate for organic light-emitting diodes (OLEDs) and photovoltaic devices.

The biological activity of Methyl 4-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine-7-carboxylate has also been a topic of interest in pharmacological research. Preliminary assays suggest that this compound may exhibit modulatory effects on certain cellular pathways, making it a promising lead compound for drug discovery efforts. However, further in-depth studies are required to fully understand its pharmacokinetics and bioavailability.

In terms of industrial applications, Methyl 4-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine-7-carboxylate has shown potential in the formulation of high-performance adhesives and coatings. Its ability to form strong intermolecular hydrogen bonds contributes to enhanced adhesion properties under various environmental conditions. This makes it an attractive option for use in aerospace and automotive industries where durability and resistance to harsh conditions are critical.

Looking ahead, ongoing research is focused on optimizing the synthesis routes for Methyl 4-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine-7-carboxylate to reduce production costs and improve scalability. Green chemistry approaches are being explored to minimize waste generation and maximize atom economy during the synthesis process. Additionally, efforts are underway to investigate its compatibility with existing industrial processes and its potential for integration into large-scale manufacturing.

In conclusion, Methyl 4-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine-7-carboxylate (CAS No. 532391-91) represents a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers seeking innovative solutions in materials science